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Compound of Interest

Compound Name:
2-Fluoro-6-

(trifluoromethyl)phenylacetonitrile

Cat. No.: B065304 Get Quote

An In-depth Technical Guide to the Safety of 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile

This technical guide provides a comprehensive overview of the safety data for 2-Fluoro-6-
(trifluoromethyl)phenylacetonitrile (CAS No. 179946-34-0), intended for researchers,

scientists, and professionals in drug development.[1] This document synthesizes critical

information from safety data sheets to ensure safe handling and use in a laboratory setting.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 2-Fluoro-6-
(trifluoromethyl)phenylacetonitrile.
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Property Value

Molecular Formula C9H5F4N

Molecular Weight 203.14 g/mol [2]

Appearance White to off-white solid[2]

Boiling Point 229 °C (lit.)[1][2]

Density 1.363 g/mL at 25 °C (lit.)[1][2]

Refractive Index n20/D 1.449 (lit.)[1][2]

Flash Point >230 °F[2]

Solubility

Slightly soluble in acetonitrile and chloroform.[2]

Low solubility in water is expected due to its

non-polar nature.[3]

Hazard Identification and Classification
This compound is classified as hazardous. The GHS classification indicates that 2-Fluoro-6-
(trifluoromethyl)phenylacetonitrile is toxic if swallowed and causes skin and serious eye

irritation.[4]

GHS Classification Summary

Category Classification

Acute Toxicity, Oral Category 3[4]

Skin Corrosion/Irritation Category 2[4]

Serious Eye Damage/Eye Irritation Category 2A[4]

Label Elements

Pictogram:

Signal Word: Danger[4]
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Hazard Statements:

H301: Toxic if swallowed.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[4][5]

P270: Do not eat, drink or smoke when using this product.[4][5]

P280: Wear protective gloves/ eye protection/ face protection.[4]

P301 + P310 + P330: IF SWALLOWED: Immediately call a POISON CENTER/ doctor.

Rinse mouth.[4]

P302 + P352: IF ON SKIN: Wash with plenty of water.[4][5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[4]

P332 + P313: If skin irritation occurs: Get medical advice/ attention.[4]

P337 + P313: If eye irritation persists: Get medical advice/ attention.[4]

P362 + P364: Take off contaminated clothing and wash it before reuse.[4][5]

P405: Store locked up.[4]

P501: Dispose of contents/ container to an approved waste disposal plant.[4][5]

Below is a logical diagram illustrating the relationship between the GHS hazard classification

and the required precautionary measures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
https://www.chemicalbook.com/msds/2-fluoro-6-trifluoromethyl-phenylacetonitrile.htm
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
https://www.chemicalbook.com/msds/2-fluoro-6-trifluoromethyl-phenylacetonitrile.htm
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
https://www.chemicalbook.com/msds/2-fluoro-6-trifluoromethyl-phenylacetonitrile.htm
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
https://www.chemicalbook.com/msds/2-fluoro-6-trifluoromethyl-phenylacetonitrile.htm
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
https://www.chemicalbook.com/msds/2-fluoro-6-trifluoromethyl-phenylacetonitrile.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Hazard Classifications

Precautionary Measures

H301: Toxic if swallowed

P270: No eating/drinking/smoking

P301+P310: If Swallowed - Immediate medical attention

P405: Store locked up

P501: Dispose correctlyH315: Causes skin irritation

P264: Wash thoroughly

P280: Wear PPE

P302+P352: If on Skin - Wash

H319: Causes serious eye irritation

P305+P351+P338: If in Eyes - Rinse

Click to download full resolution via product page

Caption: GHS Hazards and Corresponding Precautionary Actions.

Toxicological Information
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The toxicological properties of this compound have not been fully investigated.[6] However,

based on the available data, it is considered toxic upon single ingestion and causes skin and

eye irritation.[4]

Toxicological Endpoint Result

Acute Oral Toxicity Toxic after single ingestion.[4]

Skin Corrosion/Irritation Causes skin irritation.[4]

Serious Eye Damage/Irritation Causes serious eye irritation.[4]

Mutagenic Effects No information available.[6]

Reproductive Effects No information available.[6]

Teratogenicity No information available.[6]

STOT-Single Exposure May cause respiratory irritation.[7]

STOT-Repeated Exposure No information available.[6]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 2-Fluoro-6-
(trifluoromethyl)phenylacetonitrile are not publicly available. The classifications are typically

based on standardized testing guidelines, such as those provided by the Organisation for

Economic Co-operation and Development (OECD).

Acute Oral Toxicity: Assays are generally conducted following OECD Test Guideline 423,

where the substance is administered orally to fasted animals at sequential dose levels.

Clinical signs, body weight changes, and mortality are observed to determine the acute toxic

category.

Skin Irritation: This is typically assessed using OECD Test Guideline 404, which involves

applying the substance to the shaved skin of an animal and observing for signs of erythema

and edema.

Eye Irritation: OECD Test Guideline 405 is the standard method, where the substance is

applied to the eye of an animal, and the degree of ocular lesions is assessed.
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First-Aid Measures
Immediate medical attention is crucial in case of exposure. The following workflow outlines the

recommended first-aid procedures.

Route of Exposure

Immediate First-Aid Actions

Medical Attention

Inhalation

Move to fresh air

Skin Contact

Take off contaminated clothing.
Wash with soap and water.

Eye Contact

Rinse with water for several minutes.
Remove contact lenses if possible.

Ingestion

Rinse mouth.
Do not induce vomiting.

Get medical advice/attention
if you feel unwell.

Get medical advice/attention
if irritation persists. Immediately call a POISON CENTER or doctor.

Click to download full resolution via product page

Caption: First-Aid Procedures for Exposure.

Handling and Storage
Safe Handling:

Work in a well-ventilated area or under a fume hood.[8]

Wear appropriate personal protective equipment (PPE), including gloves, and eye/face

protection.[4]

Avoid contact with skin, eyes, and clothing.[4][8]

Avoid the formation of dust and aerosols.[7]
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Wash hands and face thoroughly after handling.[4][8]

Do not eat, drink, or smoke when using this product.[4]

Storage:

Keep the container tightly closed.[4][8]

Store in a cool, dry, and well-ventilated place.[3][9]

Store locked up.[4][8]

Store away from incompatible materials such as oxidizing agents and acids.[3]

For long-term storage, a refrigerator is recommended.[2][4]

Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.
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Immediate Safety Actions

Containment and Cleanup

Disposal

Accidental Release Occurs

Ensure adequate ventilation

Wear suitable protective equipment

Isolate the spill area.
Keep unnecessary personnel away.

Prevent entry into drains

Absorb with inert material
(e.g., sand, earth)

Collect and place in a suitable
container for disposal.

Dispose of waste according to
local regulations.

Click to download full resolution via product page

Caption: Workflow for Handling Accidental Releases.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

Specific Hazards: Upon combustion, it may decompose to generate poisonous fumes,

including carbon oxides, nitrogen oxides, hydrogen fluoride, and hydrogen cyanide.[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6][7]

Stability and Reactivity
Reactivity: No data available.[4]

Chemical Stability: Stable under normal storage conditions.[4]

Possibility of Hazardous Reactions: None under normal processing.[4][6]

Incompatible Materials: Oxidizing agents, reducing agents, and acids.[4][6]

Exposure Controls and Personal Protection
Engineering Controls: Use in a well-ventilated area. A local exhaust system or a closed

system is recommended.[4] Ensure that eyewash stations and safety showers are close to

the workstation.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety goggles or a face shield that complies with OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[6]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[6]
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Disposal Considerations
Dispose of this chemical and its container at an approved waste disposal plant.[4] Waste

generators must comply with local, regional, and national hazardous waste regulations to

ensure complete and accurate classification and disposal.[6] Do not let the product enter

drains.[4][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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